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Compound of Interest

Compound Name: Nickel citrate

Cat. No.: B1596564 Get Quote

Essential Safety and Handling Guide for Nickel
Citrate
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Nickel Citrate. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Summary
Nickel Citrate is classified as a hazardous chemical with significant health risks. It is crucial to

understand these hazards before handling the substance. Key hazards include carcinogenicity,

respiratory and skin sensitization, germ cell mutagenicity, reproductive toxicity, and specific

target organ toxicity through repeated exposure.[1][2] It is also harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[1][2]

Table 1: Summary of Nickel Citrate Hazards
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Hazard Classification Category Description

Carcinogenicity 1A May cause cancer.[1][2]

Reproductive Toxicity 1A
May damage fertility or the

unborn child.[1][2]

Respiratory Sensitization 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[1][2]

Skin Sensitization 1
May cause an allergic skin

reaction.[1][2]

Germ Cell Mutagenicity 2
Suspected of causing genetic

defects.[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
1

Causes damage to organs

(specifically the respiratory

system) through prolonged or

repeated exposure.[1][2]

Acute Oral Toxicity 4 Harmful if swallowed.[1][2]

Hazardous to the Aquatic

Environment (Long-term)
1

Very toxic to aquatic life with

long lasting effects.[1][2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure risk. The following table

outlines the required equipment for handling Nickel Citrate.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specifications and Requirements

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to OSHA's

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may also be required for

splash protection.[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Contaminated work

clothing should not be allowed out of the

workplace and must be washed before reuse.[1]

[2]

Respiratory Protection

Under normal use with adequate ventilation

(e.g., a chemical fume hood), respiratory

protection may not be needed.[1] For operations

that may generate dust or in case of inadequate

ventilation, use a NIOSH/MSHA approved

respirator with a particle filter.[1][2] For

concentrations exceeding exposure limits, a

supplied-air respirator or a self-contained

breathing apparatus (SCBA) is necessary.[4][5]

Operational and Handling Plan
A systematic approach to handling, from receipt to disposal, is essential for safety.

Step 1: Engineering Controls & Preparation

Ventilation: Always handle Nickel Citrate in a well-ventilated area. Use of a chemical fume

hood is strongly recommended to minimize inhalation exposure.[6][7]

Designated Area: Establish a designated, marked area for handling, use, and storage of

Nickel Citrate.[4]

Safety Equipment: Ensure that an eyewash station and a safety shower are in close

proximity and good working order.[7]
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Step 2: Safe Handling Procedures

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][6]

Avoid the formation of dust during handling.[1][2]

Do not breathe in dust, fumes, or vapors.[1][2]

Avoid contact with eyes, skin, and clothing.[1]

Wear all required PPE as specified in Table 2.

Do not eat, drink, or smoke in the designated handling area.[1][2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Step 3: Storage

Store in a dry, cool, and well-ventilated place.[1][2]

Keep containers tightly closed when not in use.[1][2]

Store in a locked-up area, accessible only to authorized personnel.[1][8]

Keep away from incompatible materials, such as oxidizing agents.[1][2]

Emergency and First Aid Plan
Immediate and appropriate first aid is critical in the event of an exposure.

Table 3: First Aid Measures for Nickel Citrate Exposure
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, keep them at rest in a comfortable

position. If respiratory symptoms (e.g.,

coughing, wheezing) occur, call a POISON

CENTER or physician immediately.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash develops, seek medical advice/attention.

[1][2]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, making sure to flush

under the eyelids. Remove contact lenses if

present and easy to do. Get immediate medical

attention.[1][2]

Ingestion

Rinse the mouth thoroughly with water. Call a

POISON CENTER or doctor if you feel unwell.

Do NOT induce vomiting.[1][2][7]

Spill and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or surface waters.[1][2]

Wear PPE: Don appropriate PPE, including respiratory protection, before cleaning up the

spill.
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Clean-up:

For solid spills, avoid generating dust. Moisten the spilled material with water first or use a

HEPA-filter vacuum for cleanup.[4]

Carefully sweep up the material and place it into a suitable, sealed, and labeled container

for disposal.[1][2]

Decontaminate: Wash the spill area thoroughly after the material has been collected.

Waste Disposal Protocol:

Classification: All Nickel Citrate waste must be treated as hazardous waste.[9]

Collection: Collect waste in a designated, chemically compatible, and leak-proof container

(e.g., high-density polyethylene).[9]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Nickel
Citrate," and the accumulation start date.[9]

Storage: Store the sealed waste container in a designated satellite accumulation area away

from general work areas.[9]

Disposal: Do not dispose of Nickel Citrate down the drain.[9] Arrange for pickup and

disposal through your institution's Environmental Health and Safety (EHS) department.

Dispose of the contents/container at an approved waste disposal plant.[1][2]

Occupational Exposure Limits
Adherence to established exposure limits is mandatory for personnel safety.

Table 4: Exposure Limits for Nickel Compounds

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1347.pdf
https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39634~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2004:24:43~~Nickel(II
https://www.benchchem.com/product/b1596564?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1596564?utm_src=pdf-body
https://www.benchchem.com/product/b1596564?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1596564?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39634~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2004:24:43~~Nickel(II
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization Limit Type Value (as Ni)

OSHA
PEL (Permissible Exposure

Limit, 8-hr TWA)
1 mg/m³[4]

NIOSH
REL (Recommended Exposure

Limit, 10-hr TWA)
0.015 mg/m³[4][5]

ACGIH
TLV (Threshold Limit Value, 8-

hr TWA, Inhalable Fraction)
0.1 mg/m³[4]

NIOSH
IDLH (Immediately Dangerous

to Life or Health)
10 mg/m³[4]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Nickel Citrate.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase Emergency Procedures

1. Conduct Risk Assessment
(Review SDS)

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Fume Hood, Eyewash Station)

4. Handle Nickel Citrate
(Avoid Dust, No Eating/Drinking)

5. Store Properly
(Tightly Closed, Cool, Dry, Ventilated)

6. Decontaminate Workspace
& Wash Hands Spill Occurs Exposure Occurs

7. Collect Hazardous Waste
(Labeled, Sealed Container)

8. Arrange for EHS Disposal

Contain, Clean, Dispose

Follow Spill Protocol

Flush, Remove, Seek Medical Attention

Follow First Aid Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nickel Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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